Cas no 89449-75-2 (1,4-Benzenedicarboxaldehyde, 2,3-dibenzoyl-)

• Product Name: 1,4-Benzenedicarboxaldehyde, 2,3-dibenzoyl-
• CAS No: 89449-75-2
• MF: C₂₂H₁₄O₄
• MW: 342.344166278839
• CID: 600047
• PubChem ID: 22314612
• Update Time: 2025-04-19

1,4-Benzenedicarboxaldehyde, 2,3-dibenzoyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxaldehyde, 2,3-dibenzoyl-
• 2,3-dibenzoylterephthalaldehyde
• 89449-75-2
• 2,3-Dibenzoylbenzene-1,4-dicarbaldehyde
• DTXSID50624659

• Inchi： 1S/C22H14O4/c23-13-17-11-12-18(14-24)20(22(26)16-9-5-2-6-10-16)19(17)21(25)15-7-3-1-4-8-15/h1-14H
• InChI Key： XZUZMGSWKOPSDW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=C(C=O)C=CC(C=O)=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 342.08920892g/mol
• Monoisotopic Mass: 342.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.3Ų